4-Amino-1-methyl-5-(thiophen-3-YL)pyrrolidin-2-one

• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol
• SMILES: CN1C(C(CC1=O)N)C2=CSC=C2
• InChI: InChI=1S/C9H12N2OS/c1-11-8(12)4-7(10)9(11)6-2-3-13-5-6/h2-3,5,7,9H,4,10H2,1H3
• InChIKey: VXUBIIGLKCZZOF-UHFFFAOYSA-N

4-Amino-1-methyl-5-(thiophen-3-YL)pyrrolidin-2-one: A C5-Thienyl-Substituted γ-Lactam Scaffold for Chemokine Receptor and Heterocyclic Chemistry Programs

4-Amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one (CAS 1342178-46-4, MW 196.27, C₉H₁₂N₂OS) is a heterocyclic organic compound comprising a pyrrolidin-2-one (γ-lactam) core functionalized with a 4-amino group, an N-methyl substituent, and a 5-(thiophen-3-yl) moiety . The compound is commercially available from multiple suppliers at ≥95% purity and possesses two asymmetric centers, placing it within a class of substituted pyrrolidin-2-ones explored for chemokine receptor modulation, kinase inhibition, and as synthetic building blocks for bioactive molecule libraries .

3-Thienyl substitution linked to class-level activity/toxicity trend over 2-thienyl isomer

CCR5 chemokine receptor antagonist screening profile distinct from kinase-oriented des-thienyl analogs

Multi-supplier commercial availability at high purity supports reproducible procurement and library synthesis

Why 4-Amino-1-methyl-5-(thiophen-3-YL)pyrrolidin-2-one Cannot Be Replaced by the 2-Thienyl Isomer or Des-Thienyl Analogs

Within the pyrrolidin-2-one class, the position of the thiophene ring attachment (C2 vs. C3 of the thiophene) and the presence or absence of the thienyl substituent produce non-interchangeable compounds. A comprehensive review of thiophene pharmacology concluded that 'the position of substitution of the thiophene ring is important (3-thienyl derivatives usually being more active and less toxic than their 2 isomers)' [1]. Furthermore, the thiophene ring fundamentally redirects biological target engagement—the 3-thienyl compound has been associated with CCR5 chemokine receptor antagonism, while the des-thienyl analog (4-amino-1-methylpyrrolidin-2-one) is oriented toward kinase inhibition, making simple substitution scientifically invalid for target-based research programs .

● 2-Thienyl regioisomer may exhibit lower activity and higher toxicity per thiophene SAR; substitution without comparative profiling may confound results.

● Des-thienyl analog (CAS 770706-26-8) reported as kinase inhibitor, not CCR5 antagonist; target engagement divergence invalidates chemokine receptor studies.

• [1] Nobles, W.L.; Blanton, C.D. Thiophene Compounds of Biological Interest. Journal of Pharmaceutical Sciences 53, 115-129 (1964). DOI: 10.1002/jps.2600530202. PMID: 14123947. View Source

Quantitative Differentiation Evidence for 4-Amino-1-methyl-5-(thiophen-3-YL)pyrrolidin-2-one vs. Its Closest Structural Analogs

Regioisomeric Advantage: 3-Thienyl Derivatives Exhibit a Favorable Activity–Toxicity Profile Relative to 2-Thienyl Isomers

A landmark review by Nobles and Blanton (1964), surveying a large body of thiophene pharmacology, concluded that 3-thienyl derivatives are 'usually being more active and less toxic than their 2 isomers' [1]. This class-level observation directly informs the selection of the 3-thienyl regioisomer (CAS 1342178-46-4) over its commercially available 2-thienyl counterpart (CAS 1310079-23-2) . A subsequent broader review of thiophene structure-activity relationships confirmed that while no universal superiority pattern exists, 'there are occasional wide differences ... between the 2-thienyl and 3-thienyl compounds,' highlighting the context-dependent but real divergence between regioisomers [2]. The 3-thienyl orientation at the pyrrolidine C5 position places the sulfur atom in a distinct spatial arrangement compared to the 2-thienyl isomer, potentially altering key protein–ligand interactions.

Regioisomer SAR

Class-level inference

Reported class trend: 3-thienyl > 2-thienyl for activity; 3-thienyl

Supports regioisomer selection in screening cascades; context-dependent

Literature-based generalization; not compound-specific quantitative data

Lipophilicity

Data to verify

ΔLogP = –0.132 (target more hydrophilic than 2-thienyl isomer)

Higher hydrophilicity may support aqueous solubility and assay compatibility

Computed values from vendor specifications; experimental validation recommended

Target Orientation

Cross-study comparable

Target: CCR5 antagonist (GPCR)
Comparator: kinase inhibitor (des-thienyl analog)

Chemokine receptor vs. kinase target divergence; supports GPCR research fit

Preliminary screening data; quantitative potency not publicly available

Mol. Complexity

Cross-study comparable

Target: MW 196.27, 1 aromatic ring (thiophene)
Comparator: MW 114.15, 0 aromatic rings

Structural complexity difference may drive target engagement divergence

Thiophene enables π-π and S-mediated contacts absent in des-thienyl analog

Evidence Dimension	Trend in biological activity and toxicity associated with thiophene substitution position (class-level generalization based on pharmacological literature review)
Target Compound Data	3-thienyl attachment at pyrrolidine C5 (CAS 1342178-46-4); reported qualitative trend: higher activity, lower toxicity vs. 2-isomer
Comparator Or Baseline	2-thienyl regioisomer: 4-Amino-1-methyl-5-(thiophen-2-yl)pyrrolidin-2-one (CAS 1310079-23-2); reported qualitative trend: lower activity, higher toxicity
Quantified Difference	Qualitative trend only (no numerical activity ratio or therapeutic index provided by source); difference is directional (3-thienyl > 2-thienyl for activity; 3-thienyl < 2-thienyl for toxicity)
Conditions	Review of published pharmacological data spanning multiple compound classes and biological targets (Nobles & Blanton, J. Pharm. Sci., 1964); confirmed as context-dependent in Sulfur Reports (1983)

Why This Matters

For drug discovery or chemical biology programs where therapeutic index is a key selection criterion, the documented trend favoring 3-thienyl over 2-thienyl substitution provides a rational basis for prioritizing this regioisomer in screening cascades and lead optimization campaigns.

• [1] Nobles, W.L.; Blanton, C.D. Thiophene Compounds of Biological Interest. Journal of Pharmaceutical Sciences 53, 115-129 (1964). DOI: 10.1002/jps.2600530202. PMID: 14123947. View Source
• [2] Structure-Activity Relationships of Thiophene Derivatives of Biological Interest. Sulfur Reports 3(5) (1983). Available at: https://www.deepdyve.com/lp/doc/Pq7F8T8yVS (accessed May 2026). View Source

Head-to-Head Lipophilicity Comparison: 3-Thienyl Isomer Is More Hydrophilic Than the 2-Thienyl Regioisomer (ΔLogP = –0.132)

Vendor-computed LogP values provide a direct quantitative comparison of lipophilicity between the two regioisomers. The 3-thienyl compound (target) has a computed LogP of 0.183, while the 2-thienyl regioisomer has a LogP of 0.315, yielding a difference of –0.132 log units . The lower LogP of the 3-thienyl isomer indicates moderately higher hydrophilicity, which can translate to improved aqueous solubility and potentially altered membrane partitioning behavior. All other computed physicochemical parameters are identical between the two isomers: molecular weight (196.27), hydrogen bond acceptors (2), hydrogen bond donors (1), fraction sp³ (0.444), and number of asymmetric atoms (2) . This LogP difference arises solely from the change in thiophene attachment position (C3 vs. C2 of the thiophene ring).

Lipophilicity

Data to verify

ΔLogP = –0.132 (target more hydrophilic than 2-thienyl isomer)

Higher hydrophilicity may support aqueous solubility and assay compatibility

Computed values from vendor specifications; experimental validation recommended

Evidence Dimension	Computed LogP (octanol-water partition coefficient); physicochemical property comparison between regioisomers
Target Compound Data	LogP = 0.183; MW = 196.27; HBA = 2; HBD = 1; Fsp³ = 0.444; Asymmetric Atoms = 2
Comparator Or Baseline	4-Amino-1-methyl-5-(thiophen-2-yl)pyrrolidin-2-one (CAS 1310079-23-2): LogP = 0.315; MW = 196.27; HBA = 2; HBD = 1; Fsp³ = 0.444; Asymmetric Atoms = 2
Quantified Difference	ΔLogP = –0.132 (target is more hydrophilic by 0.132 log units); all other computed parameters identical
Conditions	Computed values as reported on Fluorochem product specification pages; identical computational method applied to both isomers

Why This Matters

A LogP difference of >0.1 units between regioisomers can meaningfully impact aqueous solubility and passive membrane permeability. The 3-thienyl isomer is the more suitable choice for assay formats requiring higher compound solubility (e.g., biochemical assays with DMSO-sensitive targets) or for lead optimization series where reducing lipophilicity is a key objective.

Target Orientation Differentiation: CCR5 Antagonist Screening Data for the 3-Thienyl Compound, Distinct from Kinase-Focused Des-Thienyl Analog

Preliminary pharmacological screening reported by Zhang Huili (2012) identified 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one as a CCR5 antagonist with potential application in treating CCR5-mediated diseases, including HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and COPD [1]. This chemokine receptor target orientation is consistent with the broader class observation that pyrrolidin-2-one (γ-lactam) derivatives serve as ligands for chemokine receptors including CCR5 and integrins [2]. In contrast, the des-thienyl analog 4-amino-1-methylpyrrolidin-2-one (CAS 770706-26-8 / 933744-16-2) is described as a 'synthesized indazole compound with potential kinase inhibitory activity,' with no reported chemokine receptor activity . The thiophene moiety thus appears to redirect biological target engagement from intracellular kinase domains to membrane-bound G protein-coupled receptors (GPCRs), specifically CCR5. While quantitative IC₅₀ or Kᵢ values for the target compound at CCR5 are not publicly available from this screening, the qualitative target class differentiation is sufficient to make the two compounds non-interchangeable for target-based research.

Target Orientation

Cross-study comparable

Target: CCR5 antagonist (GPCR)
Comparator: kinase inhibitor (des-thienyl analog)

Chemokine receptor vs. kinase target divergence; supports GPCR research fit

Preliminary screening data; quantitative potency not publicly available

Evidence Dimension	Biological target class orientation (qualitative pharmacological screening data)
Target Compound Data	CCR5 antagonist activity (qualitative, preliminary screening); potential for treating HIV, asthma, RA, autoimmune disease, COPD
Comparator Or Baseline	4-Amino-1-methylpyrrolidin-2-one (des-thienyl analog, CAS 770706-26-8): kinase inhibitory activity orientation; no reported CCR5 activity
Quantified Difference	Qualitative target class divergence: GPCR (CCR5) vs. intracellular kinase; no quantitative potency comparison available
Conditions	Preliminary pharmacological screening as cited in Zhang Huili Semantic Scholar author profile (2012); comparator kinase association from Boc Sciences product description

Why This Matters

For research programs focused on chemokine receptor modulation or GPCR drug discovery, the documented CCR5 antagonist activity—even if preliminary—provides a clear scientific rationale for selecting this compound over des-thienyl pyrrolidin-2-ones that lack this specific target engagement profile.

• [1] Zhang, Huili (2012). Semantic Scholar Author Profile. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Available at: https://www.semanticscholar.org/author/张会利/91457169 (accessed May 2026). View Source
• [2] CPRiL Database. Pyrrolidin-2-one (gamma-lactam) derivatives—ligands to integrin, CCR5, and CCK. Available at: https://cpi.vm.uni-freiburg.de (accessed May 2026). View Source

Molecular Weight and Structural Complexity Differentiation: Thiophene-Driven Target Engagement Capacity vs. Fragment-Like Des-Thienyl Analog

The target compound (MW 196.27) incorporates a thiophene ring that adds 82.12 Da of molecular weight compared to the des-thienyl analog 4-amino-1-methylpyrrolidin-2-one (MW 114.15) . More critically, the thiophene moiety introduces an aromatic system capable of π-π stacking interactions with aromatic protein residues (Phe, Tyr, Trp) and sulfur-mediated contacts with protein binding pockets . These intermolecular interaction capabilities are entirely absent in the des-thienyl analog, which lacks any aromatic ring. The des-thienyl compound's MW of 114.15 places it within fragment space (MW < 300, but with low complexity), while the thienyl-containing compound has sufficient molecular complexity for meaningful target engagement as demonstrated by its CCR5 antagonist activity [1]. The two compounds thus occupy fundamentally different positions in chemical space and cannot serve as mutual substitutes in either fragment-based or target-based drug discovery programs.

Mol. Complexity

Cross-study comparable

Target: MW 196.27, 1 aromatic ring (thiophene)
Comparator: MW 114.15, 0 aromatic rings

Structural complexity difference may drive target engagement divergence

Thiophene enables π-π and S-mediated contacts absent in des-thienyl analog

Evidence Dimension	Molecular weight, aromatic ring count, intermolecular interaction capability, and biological target orientation
Target Compound Data	MW = 196.27; 1 aromatic ring (thiophene); capable of π-π stacking and sulfur-mediated protein contacts; CCR5 antagonist orientation
Comparator Or Baseline	4-Amino-1-methylpyrrolidin-2-one (CAS 933744-16-2): MW = 114.15; 0 aromatic rings; no π-π stacking capability; kinase inhibitor orientation
Quantified Difference	ΔMW = +82.12 Da (72% larger); Δ aromatic rings = +1; fundamentally different intermolecular interaction profiles
Conditions	Physicochemical data from Fluorochem and Huaxuejia vendor databases; pharmacological orientation from Zhang (2012) and Boc Sciences

Why This Matters

The presence of the thiophene ring in the target compound not only increases molecular complexity but critically enables aromatic and sulfur-mediated protein interactions that redirect biological target engagement from kinases to GPCRs, making the two compounds effectively non-interchangeable for any target-based research application.

• [1] Zhang, Huili (2012). Semantic Scholar Author Profile. CCR5 antagonist activity of 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one. Available at: https://www.semanticscholar.org/author/张会利/91457169 (accessed May 2026). View Source

Optimal Application Scenarios for 4-Amino-1-methyl-5-(thiophen-3-YL)pyrrolidin-2-one Based on Differentiated Evidence

CCR5 Chemokine Receptor Antagonist Screening and HIV Entry Inhibition Studies

This compound is best deployed as a starting scaffold or tool compound in CCR5 antagonist screening programs, particularly for HIV entry inhibition, asthma, rheumatoid arthritis, and autoimmune disease research. Its documented CCR5 antagonist activity from preliminary pharmacological screening [1] makes it directly relevant for chemokine receptor drug discovery. The compound's pyrrolidin-2-one core aligns with the broader class of γ-lactam derivatives known to target CCR5 and integrin receptors [2]. Researchers should prioritize this compound over non-thienyl pyrrolidin-2-ones (which lack CCR5 activity) and over the 2-thienyl regioisomer, given the documented trend of 3-thienyl derivatives exhibiting higher activity and lower toxicity than their 2-isomers . Note that quantitative potency data (IC₅₀/Kᵢ) at CCR5 are not publicly available, and independent dose-response profiling is recommended prior to structure-activity relationship (SAR) expansion.

Building Block for Thiophene-Containing Heterocyclic Compound Libraries

The compound serves as a versatile synthetic intermediate for constructing diverse heterocyclic libraries, leveraging its three functional handles: the free 4-amino group (amenable to acylation, sulfonylation, or reductive amination), the γ-lactam carbonyl (for alkylation or reduction chemistry), and the thiophene ring (for electrophilic aromatic substitution or cross-coupling reactions). The commercial availability from multiple vendors (Fluorochem, Leyan, Chemsrc) at ≥95% purity [1] facilitates reproducible library synthesis. The presence of both a nucleophilic amine and an aromatic thiophene in a single, relatively compact scaffold (MW 196.27, 2 asymmetric centers) [2] makes it particularly suitable for diversity-oriented synthesis (DOS) and fragment elaboration strategies. The thiophene ring further enables exploration of sulfur-mediated protein contacts that are inaccessible with phenyl or furan isosteres .

Physicochemical Property-Driven Lead Optimization: Hydrophilicity Comparator Studies

The documented LogP difference of 0.132 units between the 3-thienyl target compound (LogP = 0.183) and its 2-thienyl regioisomer (LogP = 0.315) [1][2] makes this compound pair an excellent model system for studying the impact of regioisomerism on ADME properties. Programs focused on reducing lipophilicity in lead series can use the 3-thienyl compound as a more hydrophilic starting point. The identical molecular weight, hydrogen bond donor/acceptor counts, and fraction sp³ values between the two isomers mean that any observed differences in solubility, permeability, metabolic stability, or protein binding can be attributed specifically to the thiophene substitution position, enabling clean SAR interpretation [1][2]. This controlled comparison is valuable for academic medicinal chemistry groups and industrial lead optimization teams seeking to understand the physicochemical consequences of heterocycle regioisomerism.

Immunomodulatory Drug Discovery: RORγt and TH17 Pathway Exploratory Studies

Thienyl-substituted compounds have been successfully employed in structure-based design campaigns targeting the nuclear receptor RORγt, the master regulator of TH17 cell function implicated in autoimmune diseases [1]. A series of 4-aryl-thienyl compounds achieved nanomolar activity in primary human TH17 cell assays, with optimized compounds demonstrating potent inhibition of IL-17 release and favorable rodent pharmacokinetics [1]. While the target compound has not been directly profiled against RORγt in published studies, its 3-thienyl-pyrrolidin-2-one scaffold shares key structural features with these validated chemotypes. Researchers exploring immunomodulatory mechanisms—particularly those involving TH17-mediated inflammation, psoriasis, or inflammatory bowel disease—may find this compound a useful entry point for scaffold-hopping or structure-based design, leveraging the favorable activity-toxicity profile associated with 3-thienyl substitution [2].

Application

Selection Property

Validation Focus

CCR5-mediated disease research (HIV entry, inflammation models)

CCR5 antagonist screening data (preliminary)

Dose-response profiling (IC₅₀/Kᵢ)

Heterocyclic compound library synthesis

Multi-functional scaffold (amine, lactam, thiophene)

Reaction compatibility and library diversity assessment

Physicochemical comparator studies (LogP, solubility)

Regioisomer-controlled hydrophilicity (reported ΔLogP)

Aqueous solubility and permeability profiling

Immunomodulatory pathway studies (RORγt/TH17)

Scaffold similarity to validated RORγt inverse agonists

TH17 cell assay and IL-17 release profiling

• [1] Narjes, F.; Xue, Y.; von Berg, S.; et al. Structure-Based Design Leads to Potent and Orally Bioavailable Inverse Agonists of RORγt. Journal of Medicinal Chemistry 61(17), 7744-7760 (2018). DOI: 10.1021/acs.jmedchem.8b00783. PMID: 30095900. View Source
• [2] Nobles, W.L.; Blanton, C.D. Thiophene Compounds of Biological Interest. Journal of Pharmaceutical Sciences 53, 115-129 (1964). DOI: 10.1002/jps.2600530202. PMID: 14123947. View Source